Cas no 1801679-59-3 ((2R,3S)-2-acetamido-3-methoxybutanoic acid)

• Product Name: (2R,3S)-2-acetamido-3-methoxybutanoic acid
• CAS No: 1801679-59-3
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6474923
• PubChem ID: 165760289
• Update Time: 2025-10-29

(2R,3S)-2-acetamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7850531
• 1801679-59-3
• (2R,3S)-2-acetamido-3-methoxybutanoic acid

• Inchi： 1S/C7H13NO4/c1-4(12-3)6(7(10)11)8-5(2)9/h4,6H,1-3H3,(H,8,9)(H,10,11)/t4-,6+/m0/s1
• InChI Key： ZRPVNPSZNYLSOE-UJURSFKZSA-N
• SMILES： O(C)[C@@H](C)[C@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R,3S)-2-acetamido-3-methoxybutanoic acid

Introduction to (2R,3S)-2-acetamido-3-methoxybutanoic acid (CAS No. 1801679-59-3)

(2R,3S)-2-acetamido-3-methoxybutanoic acid (CAS No. 1801679-59-3) is a chiral compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of an acetamido group and a methoxy substituent on the butanoic acid backbone imparts specific chemical and biological properties that are of great interest to researchers.

The chemical structure of (2R,3S)-2-acetamido-3-methoxybutanoic acid is defined by its chiral centers at the 2 and 3 positions, which are crucial for its enantiomeric purity. This enantiomeric purity is essential for many applications, particularly in the development of pharmaceuticals where the biological activity can be significantly influenced by the stereochemistry of the molecule. The compound can be synthesized through various methods, including asymmetric synthesis and chiral resolution techniques, ensuring high enantiomeric excess (ee).

Recent research has highlighted the potential applications of (2R,3S)-2-acetamido-3-methoxybutanoic acid in drug discovery and development. One notable area of interest is its use as a building block for the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The acetamido group in (2R,3S)-2-acetamido-3-methoxybutanoic acid can serve as a key functional group for forming amide bonds, which are fundamental in peptide chemistry.

In addition to its role in peptidomimetic synthesis, (2R,3S)-2-acetamido-3-methoxybutanoic acid has shown promise in the development of inhibitors for various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of proteases, which are involved in numerous physiological processes and diseases such as cancer and neurodegenerative disorders. The methoxy substituent on the butanoic acid backbone can enhance the compound's lipophilicity and binding affinity to target proteins, making it a valuable lead compound for further optimization.

The biological activity of (2R,3S)-2-acetamido-3-methoxybutanoic acid has been evaluated through various in vitro and in vivo assays. In cell-based assays, it has been shown to exhibit anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could have therapeutic potential in treating inflammatory diseases. Furthermore, preliminary studies have indicated that (2R,3S)-2-acetamido-3-methoxybutanoic acid may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The pharmacokinetic properties of (2R,3S)-2-acetamido-3-methoxybutanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for developing oral formulations. Additionally, it shows low toxicity in preclinical studies, further supporting its potential for clinical development.

In conclusion, (2R,3S)-2-acetamido-3-methoxybutanoic acid (CAS No. 1801679-59-3) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for the synthesis of peptidomimetics and enzyme inhibitors. Ongoing research continues to explore its therapeutic applications in various disease areas, highlighting its importance as a key intermediate in modern drug discovery efforts.